N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C16H20N2O4S2/c1-11-9-12(2)16(13(3)10-11)24(21,22)18-15-7-5-14(6-8-15)17-23(4,19)20/h5-10,17-18H,1-4H3
• InChI Key: ZPWYQSNERSWCDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)NS(=O)(=O)C)C
• Molecular Formula: C16H20N2O4S2
• Molecular Weight: 368.5 g/mol

Description

N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide, also known as MTS-TMB, is a chemical compound that has been extensively studied in the field of scientific research. It is a sulfonamide derivative that has been synthesized and used for various biochemical and physiological studies. In

Mechanism of Action

N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide acts as a fluorescent probe by undergoing a conformational change upon binding to a protein or enzyme. This conformational change results in a change in the fluorescence properties of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide, which can be monitored using fluorescence spectroscopy. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide also acts as a redox indicator by undergoing a change in its redox potential upon oxidation or reduction. This change in redox potential can be monitored using electrochemical methods.
Biochemical and Physiological Effects:
N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has also been shown to modulate the activity of ion channels such as TRPA1 and TRPV1. In addition, N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has been shown to have antioxidant properties and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues. It is also stable and can be stored for long periods of time. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide is also highly specific and can be used to study specific proteins or enzymes. However, N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide also has limitations. It is a synthetic compound that may not accurately mimic the natural environment of cells and tissues. In addition, the use of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide may interfere with the normal function of proteins and enzymes.

Future Directions

There are several future directions for the use of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide in scientific research. One direction is the development of new derivatives of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide that can be used to study specific proteins or enzymes. Another direction is the use of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide in drug discovery and development. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide can be used as a screening tool to identify potential drug candidates. Finally, the use of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide in imaging studies is another future direction. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide can be used as a fluorescent probe in imaging studies to visualize specific proteins or enzymes in cells and tissues.
Conclusion:
In conclusion, N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide is a chemical compound that has been extensively studied in scientific research. It has been used as a fluorescent probe and redox indicator to study various biochemical and physiological processes. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has several advantages for lab experiments, but also has limitations. There are several future directions for the use of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide in scientific research, including the development of new derivatives, drug discovery and development, and imaging studies.

Synthesis Methods

The synthesis of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide involves the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with 4-aminobenzenesulfonamide in the presence of a base such as triethylamine. The reaction proceeds at room temperature and the product is obtained in high yield after purification. The chemical structure of N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide is shown in Figure 1.

Scientific Research Applications

N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has been widely used in scientific research as a tool to study various biochemical and physiological processes. It has been used as a fluorescent probe to study protein conformational changes, protein-protein interactions, and enzyme activity. N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has also been used as a redox indicator to study oxidative stress and redox signaling pathways. In addition, N-[4-(methanesulfonamido)phenyl]-2,4,6-trimethylbenzenesulfonamide has been used to study ion channels, membrane transporters, and receptor signaling pathways.